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Compound of Interest

Compound Name: ZINC13466751

Cat. No.: B2989913

Researchers, scientists, and drug development professionals are advised that comprehensive
technical data, including experimental protocols and quantitative information for the compound
ZINC13466751, is not publicly available. Searches for dedicated whitepapers, in-depth
technical guides, and specific experimental assays related to ZINC13466751 have yielded no
specific results.

While information for the specific identifier ZINC13466751 is not available, data for a closely
related compound, identified under different database accession numbers, has been retrieved.
It is crucial to note that this information may not be directly applicable to ZINC13466751.

Compound Identification

Initial searches for ZINC13466751 led to the identification of a compound with the following
details:

Identifier IUPAC Name SMILES String
sodium;zinc;2- C(C(=0)[O-])N(CC(=0)

CID 62846 [bis(carboxylatomethyl)aminola  [O-])CC(=0)[O-].[Na+].[Zn+2]
cetate [1]

It is important to highlight that the ZINC database entry associated with a similar ID
(ZINC33030613) has been revoked|[2].
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Experimental Protocols and Data

A thorough search for experimental protocols, quantitative data, and associated signaling
pathways for ZINC13466751 did not return any specific findings. General information on the
roles of zinc in biological systems, such as in zinc finger proteins and cellular signaling, is
available but does not pertain directly to this molecule[3][4][5].

Signaling Pathways and Visualization

Due to the absence of specific experimental data linking ZINC13466751 to any biological
pathways, the creation of a relevant signaling pathway diagram as requested is not possible.

In conclusion, the core requirements for an in-depth technical guide on ZINC13466751,
including data presentation in tables, detailed experimental protocols, and visualization of
signaling pathways, cannot be fulfilled due to the lack of publicly available scientific literature
and data for this specific compound. Researchers are encouraged to consult primary chemical
and biological databases for any future updates on this molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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